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Compound of Interest

Compound Name: Ferric ammonium oxalate

Cat. No.: B1630458

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ferric Ammonium Oxalate,
identified by CAS number 14221-47-7. The information is curated for researchers, scientists,
and professionals in drug development who may encounter this compound in various research
and development contexts, particularly in materials science and analytical chemistry.

Chemical Identification and Properties

Ferric Ammonium Oxalate, also known as ammonium ferrioxalate or ammonium
tris(oxalato)ferrate(lll), is an inorganic coordination compound. It consists of a central iron(lll)
atom coordinated to three bidentate oxalate ligands, with ammonium ions as counter-ions.[1] It
typically crystallizes as a trihydrate.

Chemical Identifiers
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Identifier

Value

CAS Number

14221-47-7[2]

Molecular Formula

CeH12FeN3012[2]

Molecular Weight 374.02 g/mol [2]
IUPAC Name triazanium;iron(3+);0xalate

Ammonium ferric oxalate, Ammonium
Synonyms ferrioxalate, Ammonium tris(oxalato)ferrate(lll),

Triammonium trioxalatoferrate[3]

Physical and Chemical Properties

Property Value

Appearance Green or yellow-green crystalline solid.[4]
Odor Odorless to a slight burnt-sugar odor.[5]
Solubility Soluble in water, insoluble in ethanol.[6]
Density 1.78 g/cm3 at 17.5 °C.[4]

Decomposition Temperature

Decomposes upon heating.[5] Studies have
shown decomposition of the anhydrous form
begins around 360°C in a production

atmosphere.

pH of Aqueous Solution

Acidic.[3]

Stability

Sensitive to light; decomposes upon exposure.
[6] Stable under recommended storage

conditions.[4]

Synthesis of Ferric Ammonium Oxalate

Ferric Ammonium Oxalate can be synthesized through several methods. Below are detailed

protocols for two common laboratory-scale preparations.
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Synthesis from Ferrous Ammonium Sulfate

This method involves the initial precipitation of ferrous oxalate, followed by oxidation to the
ferric complex.

Experimental Protocol:

 Dissolution of Starting Material: Weigh approximately 200g of Ferrous Ammonium Sulfate
and dissolve it in 500mL of distilled water heated to 50-65°C (125-150°F) with constant
stirring.[7]

o Precipitation of Ferrous Oxalate: To the dissolved Ferrous Ammonium Sulfate solution, add
659 of Oxalic Acid. A yellow precipitate of ferrous oxalate will form. Continue stirring for 5
minutes.[7]

e Washing the Precipitate: Allow the precipitate to settle, then decant the supernatant. Wash
the precipitate by adding distilled water, allowing it to settle, and decanting again. Repeat this
washing step several times until the pH of the rinse water is 3.0 or higher.[7]

e Formation of the Ferric Complex:

o Prepare a solution of 55g of Oxalic Acid in 125mL of water at 50-65°C. Add this solution to
the washed ferrous oxalate precipitate and stir.[7]

o Slowly add approximately 80mL of 3% hydrogen peroxide to the mixture using a burette.
The reaction is exothermic and vigorous, so the addition must be done dropwise with
continuous stirring.[7]

o Crystallization and Isolation: Cool the resulting green solution in an ice bath to induce
crystallization. The green crystals of Ferric Ammonium Oxalate can then be isolated by
filtration, washed with cold water, and dried in a dark place.

Synthesis from Ferric Chloride

This is a more direct method for preparing the ferric complex.

Experimental Protocol:
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e Preparation of Ammonium Oxalate Solution: React Ammonium Hydroxide solution with
Oxalic Acid to produce an ammonium oxalate solution. Use a slight excess of oxalic acid.[8]

o Formation of Ferric Ammonium Oxalate: To the ammonium oxalate solution, add a solution
of Ferric Chloride (FeCls). A green solution of Ferric Ammonium Oxalate will form.[8]

o Crystallization and Isolation: The complex can be crystallized from the solution by slow
evaporation in a dark place over several weeks to obtain well-formed crystals.[8] The crystals
are then isolated, washed with a minimal amount of cold water, and dried.

Synthesis Workflow from Ferrous Ammonium Sulfate
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Caption: Workflow for the synthesis of Ferric Ammonium Oxalate.

Applications and Experimental Protocols
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While not used in drug development, Ferric Ammonium Oxalate has significant applications in
other scientific fields.

Cyanotype Photography

Ferric Ammonium Oxalate is a key component in the sensitizer solution for the cyanotype
process, a historical photographic printing technique that produces a cyan-blue print.[9]

Experimental Protocol for Cyanotype Sensitizer:

» Prepare Sensitizer Solution: In a dimly lit room, prepare the following solution:

o

90 parts Distilled Water

[¢]

5 parts Ferric Ammonium Oxalate

[e]

4 parts Potassium Ferricyanide

[e]

1 part Oxalic Acid[10]

o Coating: Coat a porous substrate, such as watercolor paper, with the sensitizer solution
using a brush and allow it to dry in the dark.[9]

o Exposure: Place a negative or an object on the coated surface and expose it to a UV light
source (e.g., sunlight).

o Development and Washing: After exposure, wash the paper with water to remove the
unreacted chemicals. The areas exposed to light will have formed insoluble Prussian blue,
creating the image.[9][10]

Photochemical Reactions

The light sensitivity of Ferric Ammonium Oxalate is due to a photochemical reaction where
the oxalate ligand transfers an electron to the iron(lll) center, reducing it to iron(ll) and oxidizing
the oxalate to carbon dioxide.[9][11] This property makes it useful in actinometry for quantifying
photon flux.

Photochemical Decomposition of Ferrioxalate
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Caption: Photochemical reduction of Ferric Oxalate to Ferrous Oxalate.

Safety and Toxicology

Ferric Ammonium Oxalate is considered hazardous and should be handled with appropriate
safety precautions.

Hazard Summary

o Acute Effects: Harmful if swallowed or in contact with skin.[12] Causes skin and serious eye
irritation. Inhalation may cause respiratory tract irritation.[4] Ingestion can lead to a burning
sensation, vomiting, and may affect the cardiovascular system and central nervous system.
[13]

o Chronic Effects: Prolonged or repeated exposure may cause damage to the liver and
kidneys.[14]

Toxicological Data

Quantitative toxicological data for Ferric Ammonium Oxalate is not readily available in the
searched literature. Safety Data Sheets indicate that it is harmful but do not provide specific
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LD50 values.[4][12] The substance is classified as Acute Toxicity, Category 4 (Oral and
Dermal).[12]

Parameter Value

Oral LD50 (Rat) No data available
Dermal LD50 (Rabbit) No data available
Inhalation LC50 (Rat) No data available

Handling and Storage

» Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye protection.
Avoid creating dust.[12]

e Storage: Store in a tightly closed, light-resistant container in a dry and well-ventilated place.
Keep away from heat and incompatible materials such as strong oxidizing agents and strong
acids.[4]

Conclusion

Ferric Ammonium Oxalate (CAS 14221-47-7) is a versatile inorganic compound with
important applications in photography and materials science due to its photochemical
properties. While it does not have applications in drug development, an understanding of its
synthesis, properties, and handling is valuable for researchers in various scientific disciplines.
The provided protocols offer a starting point for the laboratory preparation and use of this
compound. As with all chemicals, it should be handled with care, following appropriate safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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